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Compound of Interest

Compound Name: Bumetrizole

Cat. No.: B141658

Helsinki, Finland - Bumetrizole (CAS 3896-11-5), a benzotriazole UV absorber used in various
industrial and consumer products, has been officially identified as a Substance of Very High
Concern (SVHC) under the European Union's REACH regulation. This designation, effective
January 23, 2024, is based on its classification as a very persistent and very bioaccumulative
(vPvB) substance. This technical guide provides an in-depth overview of the regulatory status
of Bumetrizole, the scientific data underpinning its classification, and the experimental
methodologies employed in its assessment.

Regulatory Status and Implications

Bumetrizole was added to the REACH Candidate List of SVHCs for authorisation following a
proposal by Germany.[1][2] The primary reason for its inclusion is its fulfilment of the vPvB
criteria outlined in Annex XllI of the REACH Regulation.[3][4] As a result, companies
manufacturing, importing, or using Bumetrizole in the EU have specific legal obligations.
These include providing safety data sheets, communicating information on its presence in
articles to customers, and notifying the European Chemicals Agency (ECHA) if the substance is
present in articles above a concentration of 0.1% weight by weight.

Scientific Evidence for vPvB Classification

The classification of Bumetrizole as a vPvB substance is based on a weight-of-evidence
approach, considering data on its persistence in the environment and its potential to
bioaccumulate in living organisms.
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Persistence Assessment

Studies have shown that Bumetrizole is highly persistent in various environmental
compartments, with long degradation half-lives. The data from simulation testing on
degradation in aquatic sediment and soil were pivotal in the assessment.

Environmental

Compartment Half-life (t%2) Method
Aquatic Sediment (aerobic) > 180 days OECD 308
Soil (aerobic) > 180 days OECD 307
Water Not readily biodegradable OECD 301B

This table summarizes the key persistence data for Bumetrizole.

Bioaccumulation Assessment

The bioaccumulative potential of Bumetrizole was evaluated through bioconcentration factor
(BCF) studies in fish. These studies measure the extent to which a substance is absorbed by
an organism from the surrounding water. The results indicated a high potential for

bioaccumulation.

. Bioconcentration Factor
Test Organism Method
(BCF)

Fish 54 - 895 L/kg OECD 305

This table summarizes the key bioaccumulation data for Bumetrizole. The range reflects
results from different test concentrations.[5][6]

Experimental Methodologies

The determination of Bumetrizole's vPvB properties relied on standardized and internationally
recognized experimental protocols, primarily the OECD Guidelines for the Testing of
Chemicals.
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Persistence Testing: OECD 307 & 308

The persistence of Bumetrizole in soil and sediment was assessed using the following
methodologies:

o OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil: This test method

evaluates the rate of degradation of a chemical in soil under controlled aerobic or anaerobic
conditions. A defined amount of the test substance is applied to soil samples, which are then
incubated in the dark at a constant temperature. Samples of the soil are taken at various
intervals and analyzed for the concentration of the parent substance and any major
transformation products. The degradation half-life is then calculated from the disappearance
curve of the test substance.

OECD Guideline 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems:
This guideline is designed to determine the rate and route of degradation of a substance in
aquatic sediment systems. The test system consists of a sediment layer and an overlying
water phase. The test substance is added to the water phase, and the system is incubated in
the dark. Samples of water and sediment are collected over time and analyzed to determine
the concentration of the test substance and its transformation products. This allows for the
calculation of the half-life in the total system, as well as in the water and sediment phases
separately.

Bioaccumulation Testing: OECD 305

The bioaccumulation potential of Bumetrizole was determined using the following protocol:

o OECD Guideline 305: Bioconcentration: Flow-Through Fish Test: This guideline describes a
procedure to characterize the bioconcentration potential of a substance in fish. The test
consists of two phases: an uptake (exposure) phase and a depuration (post-exposure)
phase. During the uptake phase, fish are exposed to a constant concentration of the test
substance in a flow-through system. The concentration of the substance in the fish tissue is
measured at regular intervals until a steady state is reached. Following the uptake phase,
the fish are transferred to clean water for the depuration phase, and the rate at which the
substance is eliminated from their bodies is measured. The bioconcentration factor (BCF) is
calculated as the ratio of the concentration of the substance in the fish at steady state to the
concentration in the water.
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Visualizing the Regulatory and Assessment Process

The following diagrams illustrate the key workflows in the regulatory assessment of
Bumetrizole as an SVHC.
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Caption: REACH SVHC Identification Workflow for Bumetrizole.

Data Collection & Evaluation
(Screening and Higher-tier Studies)

Persistence (P/vP) Assessmeit Bioacaimulation (B/vB) Assessment
Degradation Studies Bioconcentration Study
(e.g., OECD 307, 308) (OECD 305)
VP Criterion: vB Criterion:
Half-life in soil/sediment > 180 days BCF > 5000 L/kg

Conclusion: Meets vP Criterion Conclusion: Meets vB Criterion

Overall Conclusion:
Bumetrizole is identified as a vPvB substance
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Caption: vPvB Assessment Workflow for Bumetrizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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